Cas no 647835-37-8 ([1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)-)

[1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)- structure
647835-37-8 structure
Product Name:[1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)-
CAS No:647835-37-8
MF:C21H17N3
MW:311.379784345627
CID:417129
PubChem ID:11151079
Update Time:2025-04-19

[1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)-
    • 4-imidazol-1-yl-2,6-diphenylaniline
    • 647835-37-8
    • DTXSID50457065
    • Inchi: 1S/C21H17N3/c22-21-19(16-7-3-1-4-8-16)13-18(24-12-11-23-15-24)14-20(21)17-9-5-2-6-10-17/h1-15H,22H2
    • InChI Key: MGSKMMKGAMTOCO-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)C1C=C(C2C=CC=CC=2)C(=C(C2C=CC=CC=2)C=1)N

Computed Properties

  • Exact Mass: 311.14241
  • Monoisotopic Mass: 311.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84
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